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An In-depth Technical Guide to the Copper-Zirconium (Cu-Zr) System: Crystal Structure and

Phase Diagram

Introduction
The Copper-Zirconium (Cu-Zr) binary system is of significant scientific and industrial interest,

primarily due to its role as a foundational system for the formation of bulk metallic glasses[1].

These amorphous alloys exhibit unique mechanical and physical properties. The Cu-Zr system

is characterized by a complex phase diagram with numerous intermetallic compounds and a

very limited solid solubility of zirconium in copper[2]. Early investigations of the phase diagram,

dating back to 1940, reported the existence of a Cu₃Zr compound[3]. However, more recent

and comprehensive thermodynamic assessments and experimental studies have identified

other stable intermediate phases near this composition, such as Cu₉Zr₂ and Cu₅₁Zr₁₄, and do

not include Cu₃Zr as an equilibrium phase[4][5]. This guide provides a detailed overview of the

currently accepted Cu-Zr phase diagram, the crystal structures of its stable intermetallic

compounds, and the experimental methodologies used for their determination.

The Copper-Zirconium Phase Diagram
The assessed Cu-Zr phase diagram is complex, featuring at least six stable intermediate

phases[4]. The solubility of Zr in solid Cu is minimal, reaching a maximum of approximately

0.12 at.% (0.172 wt%) at the eutectic temperature of 972°C[2][5]. The system exhibits several

eutectic, peritectic, and congruent melting points, which are critical for understanding

solidification pathways and microstructure formation. Thermodynamic modeling using the
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CALPHAD (CALculation of PHAse Diagrams) method has been instrumental in refining the

phase boundaries and assessing the stability of various compounds[6][7].

Key Invariant Reactions
The invariant reactions are critical points in the phase diagram that describe the equilibrium

between multiple phases. The table below summarizes the key reactions in the Cu-Zr system.

Reaction Type Temperature (°C)
Composition (at.%
Zr)

Reaction

Eutectic 972 ~14.0 L ↔ (Cu) + Cu₉Zr₂

Peritectic 1012 ~18.2
L + Cu₅₁Zr₁₄ ↔

Cu₉Zr₂

Congruent Melting 1115 21.6 L ↔ Cu₅₁Zr₁₄

Peritectic 975 ~27.3
L + Cu₅₁Zr₁₄ ↔

Cu₈Zr₃

Eutectic 965 ~30.0 L ↔ Cu₈Zr₃ + Cu₁₀Zr₇

Congruent Melting 895 41.2 L ↔ Cu₁₀Zr₇

Congruent Melting 935 50.0 L ↔ CuZr

Eutectic 890 ~58.0 L ↔ CuZr + CuZr₂

Congruent Melting 1000 66.7 L ↔ CuZr₂

Eutectic 995 ~94.3 L ↔ CuZr₂ + (βZr)

Eutectoid 822 ~98.0 (βZr) ↔ (αZr) + CuZr₂

Note: Data compiled from multiple assessments[3][5]. Exact values may vary slightly between

different assessments.

Logical Representation of Phase Equilibria
The following diagram illustrates the sequence of solid phases and invariant reactions as the

concentration of zirconium increases.
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Logical Flow of the Cu-Zr Phase Diagram
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Workflow for Phase Diagram Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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